(5-methyl-1-phenyl-1H-pyrazol-4-yl)(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)methanone

• IUPAC Name: (5-methyl-1-phenylpyrazol-4-yl)-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C19H22N6O3S/c1-14-17(12-21-25(14)15-6-4-3-5-7-15)18(26)24-10-8-16(9-11-24)29(27,28)19-22-20-13-23(19)2/h3-7,12-13,16H,8-11H2,1-2H3
• InChI Key: JUAIYUAMGQSPQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CCC(CC3)S(=O)(=O)C4=NN=CN4C
• Molecular Formula: C19H22N6O3S
• Molecular Weight: 414.5 g/mol
• CAS No.: 1448047-76-4

Description

(5-methyl-1-phenyl-1H-pyrazol-4-yl)(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C19H22N6O3S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure

A series of novel N-phenylpyrazolyl aryl methanones derivatives, closely related to the compound , have been synthesized and characterized, showing the potential for diverse chemical modifications. These derivatives exhibit favorable herbicidal and insecticidal activities, suggesting the compound's utility in developing agrochemicals (Wang et al., 2015). Another study focused on the synthesis and crystal structure of a similar compound, underlining the importance of structural analysis in understanding its biological activities (Cao et al., 2010).

Biological Activities

Research has demonstrated the antimicrobial and phytotoxic screening of derivatives of pyrazolines, highlighting their potential as biologically active scaffolds for developing new antimicrobial agents (Mumtaz et al., 2015). Moreover, the synthesis and characterization of new pyrazole and isoxazole derivatives have shown good antibacterial and antifungal activity, indicating the compound's relevance in medicinal chemistry for creating new therapeutic agents (Sanjeeva et al., 2022).

Molecular Interactions and Antagonistic Properties

A detailed molecular interaction study of a structurally similar antagonist has provided insights into the binding interactions with cannabinoid receptors, suggesting the potential for the compound to be investigated for interactions with various biological targets (Shim et al., 2002).

Anticancer and Antiviral Applications

A novel series of derivatives have shown promising in vitro anticoronavirus and antitumoral activity, suggesting the potential use of the compound for developing new antiviral and anticancer agents (Jilloju et al., 2021).